Cas no 28241-99-8 (1-(5-hydroxy-2-methyl-1-benzofuran-3-yl)ethan-1-one)

1-(5-hydroxy-2-methyl-1-benzofuran-3-yl)ethan-1-one Properties

Names and Identifiers

• 1-(5-Hydroxy-2-methylbenzofuran-3-yl)ethanone
• 1-(5-Hydroxy-2-methyl-1-benzofuran-3-yl)ethanone
• Ethanone,1-(5-hydroxy-2-methyl-3-benzofuranyl)-
• 1-(5-Hydroxy-2-methyl-benzofuran-3-yl)-aethanon
• 1-(5-hydroxy-2-methylbenzofuran-3-yl)-ethanone
• 1-(5-Hydroxy-2-methyl-benzofuran-3-yl)-ethanone
• 3-acetyl-5-hydroxy-2-methylbenzo[b]furan
• 3-acetyl-5-hydroxy-2-methylbenzofuran
• AC1LFGI7
• ARONIS24273
• CTK4G1073
• STOCK1N-31917
• 1-(5-hydroxy-2-methyl-1-benzofuran-3-yl)ethan-1-one
• 2-(Acetamidobenzylidene)malononitrile
• VS-08055
• 1-(5-Hydroxy-2-methyl-3-benzofuranyl)-ethanone
• CS-0072956
• EN300-240210
• F1387-0005
• MFCD00464117
• D83355
• 104260-72-2
• A876759
• DTXSID60354637
• 28241-99-8
• AKOS000267128
• UNM000011039401
• 1-(5-hydroxy-2-methylbenzofuran-3-yl)ethan-1-one
• FT-0682985
• Z57082103
• 1-(5-hydroxy-2-methyl-benzofuran-3-yl)ethanone
• STL360573
• DA-17781
• AE-641/32255018
• BBL025693
• +Expand

• MDL： MFCD00464117
• InChIKey： SPVYQEMDTUNTIB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10O3/c1-6(12)11-7(2)14-10-4-3-8(13)5-9(10)11/h3-5,13H,1-2H3
• SMILES： CC(=O)C1=C(C)OC2=C1C=C(C=C2)O

Computed Properties

• Exact Mass: 190.063
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.062994177g/mol
• Heavy Atom Count: 14
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• LogP: 2.64940
• PSA: 50.44
• Boiling Point: 344.0±37.0 °C at 760 mmHg
• Melting Point: 238 ºC
• Flash Point: 133.7±16.3 °C
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• Color/Form: NA
• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),